Cas no 1116082-26-8 (1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline)

• Product Name: 1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
• CAS No: 1116082-26-8
• MF: C₂₁H₂₉B₂NO₄
• MW: 381.08126616478
• CID: 1099087
• PubChem ID: 129963675
• Update Time: 2025-04-20

1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
• 1116082-26-8
• 1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline

• Inchi： 1S/C21H29B2NO4/c1-18(2)19(3,4)26-22(25-18)16-13-14-11-9-10-12-15(14)17(24-16)23-27-20(5,6)21(7,8)28-23/h9-13H,1-8H3
• InChI Key： OLKMCGJLYVSMBP-UHFFFAOYSA-N
• SMILES： O1B(C2C3C=CC=CC=3C=C(B3OC(C)(C)C(C)(C)O3)N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 381.2282687g/mol
• Monoisotopic Mass: 381.2282687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų